Cas no 2159666-12-1 (1-{bicyclo2.2.1heptan-2-yl}-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-{bicyclo2.2.1heptan-2-yl}-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2159666-12-1
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 6254498
• PubChem ID: 165680546
• Update Time: 2025-05-24

1-{bicyclo2.2.1heptan-2-yl}-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{bicyclo2.2.1heptan-2-yl}-3-oxocyclobutane-1-carboxylic acid
• 2159666-12-1
• EN300-1750220
• 1-{bicyclo[2.2.1]heptan-2-yl}-3-oxocyclobutane-1-carboxylic acid

• Inchi： 1S/C12H16O3/c13-9-5-12(6-9,11(14)15)10-4-7-1-2-8(10)3-7/h7-8,10H,1-6H2,(H,14,15)
• InChI Key： FBWFTBQZUSGKGR-UHFFFAOYSA-N
• SMILES： OC(C1(CC(C1)=O)C1CC2CCC1C2)=O

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.4Ų

Additional information on 1-{bicyclo2.2.1heptan-2-yl}-3-oxocyclobutane-1-carboxylic acid

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